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Compound of Interest

Compound Name: Methyl acetate-PEG2-propanol

Cat. No.: B11933926 Get Quote

Disclaimer: The chemical name "Methyl acetate-PEG2-propanol" does not correspond to a

standard, well-documented chemical compound in publicly available scientific literature and

chemical databases. Therefore, this guide will provide a comprehensive overview of closely

related and industrially significant compounds that incorporate the functional moieties

suggested by the query: Methyl Acetate and Propylene Glycol Methyl Ether Acetate (PGMEA).

This document is intended for researchers, scientists, and drug development professionals.

Methyl Acetate (MeOAc)
Methyl acetate (also known as methyl ethanoate) is a carboxylate ester with the formula

CH₃COOCH₃.[1] It is a colorless, flammable liquid with a characteristic pleasant, fruity odor.[1]

[2] It is widely used as a solvent in various industrial applications.[1][2]

Chemical Structure and Properties
The chemical structure and physicochemical properties of methyl acetate are summarized

below.

Table 1: Physicochemical Properties of Methyl Acetate
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Property Value Reference

Molecular Formula C₃H₆O₂ [1][3]

Molecular Weight 74.08 g/mol [1][4]

CAS Number 79-20-9 [1]

Appearance Colorless liquid [1][4]

Odor Fragrant, fruity [1][4]

Density 0.932 g/cm³ at 20 °C [1][4]

Melting Point -98 °C [1][5]

Boiling Point 56.9 °C [1][5]

Flash Point -10 °C [3]

Solubility in Water ~25% (20 °C) [1][3]

Vapor Pressure 173 mmHg (20 °C) [1]

Synthesis of Methyl Acetate
Methyl acetate is commercially produced through the esterification of acetic acid with methanol

in the presence of a strong acid catalyst, such as sulfuric acid.[1][6]

This protocol is based on a laboratory-scale synthesis.[6]

Materials:

Glacial acetic acid (e.g., 2 moles)

Absolute methanol (e.g., 2 moles)

Concentrated sulfuric acid (catalyst)

Heating mantle

Distillation apparatus (reaction vessel, distillation column, condenser, collection flask)
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Procedure:

Chill the glacial acetic acid and absolute methanol to freezing temperatures.

In the reaction vessel, combine the chilled acetic acid and methanol.

Slowly add a catalytic amount of chilled concentrated sulfuric acid to the mixture while

stirring. The slow addition is crucial to control the exothermic reaction.

Set up the apparatus for reactive distillation, where the reaction vessel also serves as the

distillation still.

Heat the mixture using a heating mantle (e.g., set to 105°C).

As the reaction proceeds, methanol and acetic acid will reflux. The methyl acetate produced

has a lower boiling point and will begin to distill.

Collect the distillate that comes over below 60°C. The process typically takes about 90

minutes.

The collected product is methyl acetate, which can be further purified if necessary.

Applications
Methyl acetate has a wide range of applications across various industries:

Solvent: It is a low-toxicity solvent used in glues, paints, coatings, adhesives, and nail polish

removers.[1][2]

Chemical Intermediate: It is used in the production of other chemicals, such as acetic

anhydride.[1][7]

Flavor and Fragrance: Due to its fruity aroma, it is used as a flavoring agent in food and

beverages and as a fragrance component in personal care products.[2][5][7]

Pharmaceuticals: It serves as a solvent for active pharmaceutical ingredients (APIs) during

drug formulation and in extraction processes.[2][5][7]
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Safety Information
Methyl acetate is a flammable liquid and should be handled with appropriate safety

precautions.

Table 2: Safety and Hazard Information for Methyl Acetate

Hazard Description Reference

Flammability
Highly flammable liquid and

vapor.
[3][8]

Health Hazards

May cause serious eye

irritation. May cause

drowsiness or dizziness.

[8]

Inhalation/Ingestion

If inhaled or ingested, can

cause headaches, dizziness,

drowsiness, and fatigue.

[3]

Storage

Store in a cool, dry, well-

ventilated area specialized for

flammable liquids, away from

heat, open flames, and strong

acids and alkalis.

[3]

Propylene Glycol Methyl Ether Acetate (PGMEA)
Propylene glycol methyl ether acetate (PGMEA), also known as 1-methoxy-2-propanol acetate,

is a colorless liquid with a sweet, ether-like odor.[9][10] It is a versatile solvent with applications

in the electronics and coatings industries.[11]

Chemical Structure and Properties
The chemical structure and physicochemical properties of PGMEA are summarized below.

Table 3: Physicochemical Properties of Propylene Glycol Methyl Ether Acetate (PGMEA)
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Property Value Reference

Molecular Formula C₆H₁₂O₃ [9][10]

Molecular Weight 132.16 g/mol [9][10]

CAS Number 108-65-6 [9]

Appearance Colorless liquid [9][12]

Odor Sweet, ether-like [9]

Density 0.97 g/cm³ at 25 °C

Melting Point -66 °C [9]

Boiling Point 145-146 °C

Flash Point 45.5 °C [12]

Solubility in Water 1.98 x 10⁵ mg/L at 25 °C [9]

log Kow 0.56 [9]

Synthesis of PGMEA
PGMEA is primarily synthesized through the esterification of propylene glycol methyl ether

(PGME) with acetic acid.[11] Heterogeneous catalysts like Amberlyst-15 are often used to

improve the process and product purity.[11]

This protocol is based on a batch reaction process for laboratory-scale synthesis.[11]

Materials:

Propylene glycol methyl ether (PGME)

Acetic acid (AA)

Amberlyst-15 catalyst

Batch reactor with a reflux condenser and temperature control
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Chilled water circulator

Procedure:

Charge the batch reactor with a specific mass of PGME and acetic acid to achieve the

desired reactant molar ratio (e.g., 1:1).

Circulate chilled water (e.g., 5°C) through the reflux condenser to minimize the loss of

reactants and products.

Heat the reactor to the desired reaction temperature (e.g., 60-100°C) and maintain it.

Once the temperature is stable, add a pre-determined amount of the Amberlyst-15 catalyst to

initiate the esterification reaction.

Allow the reaction to proceed for a sufficient duration to reach equilibrium.

After the reaction, the catalyst can be separated by filtration.

The resulting crude product can be purified by distillation to obtain high-purity PGMEA.

Applications
PGMEA is a crucial solvent in several high-tech industries:

Electronics: It is widely used as a solvent for photoresists in semiconductor and display

manufacturing.[11]

Coatings and Inks: It serves as a solvent in paints, inks, lacquers, and varnishes.[10][11]

Cleaning Agents: It is used in various cleaning formulations.[11]

Safety Information
PGMEA is a flammable liquid and may cause irritation upon contact.

Table 4: Safety and Hazard Information for Propylene Glycol Methyl Ether Acetate (PGMEA)
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Hazard Description Reference

Flammability

Flammable liquid and vapor.

Heating may generate vapors

that can form explosive

mixtures with air.

[12]

Health Hazards
Causes serious eye irritation.

May cause skin irritation.
[12]

Handling

Avoid inhalation of vapors and

contact with skin and eyes.

Use in a well-ventilated area.

[12]

Storage

Store in a cool, well-ventilated

place away from ignition

sources.

[13]
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Methyl Acetate Synthesis

PGMEA Synthesis
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Caption: Esterification pathways for the synthesis of Methyl Acetate and PGMEA.

Logical Relationship of Searched Compounds
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Query Components

Related Documented Compounds

User Query:
'Methyl acetate-PEG2-propanol'

No Direct Match Found
in Literature Methyl Acetate

contains

Propanol

contains

Methyl Acetate
Propylene Glycol

Methyl Ether Acetate
(PGMEA)

related
functional group

PEG2

related
backbone

Click to download full resolution via product page

Caption: Relationship between the user query and the documented compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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